Cas no 2228882-49-1 (1-(1-benzyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 1-(1-benzyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 2228882-49-1
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 5999151
• PubChem ID: 165646787
• Update Time: 2025-05-22

1-(1-benzyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-1H-pyrazol-4-yl)propan-2-ol
• 2228882-49-1
• EN300-1880579

• Inchi： 1S/C13H16N2O/c1-11(16)7-13-8-14-15(10-13)9-12-5-3-2-4-6-12/h2-6,8,10-11,16H,7,9H2,1H3
• InChI Key： YPGQPSNBQOIKFK-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-benzyl-1H-pyrazol-4-yl)propan-2-ol

1-(1-Benzyl-1H-Pyrazol-4-Yl)Propan-2-Ol: A Comprehensive Overview

1-(1-Benzyl-1H-Pyrazol-4-Yl)Propan-2-Ol, identified by the CAS number CAS No. 2228882-49-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound comprises a pyrazole ring substituted with a benzyl group at position 1 and a propanol moiety at position 4, making it a unique member of the pyrazole family.

The synthesis of 1-(1-Benzyl-1H-Pyrazol-4-Yl)Propan-2-Ol involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, ensuring its availability for both academic and industrial research. The compound's structure has been optimized to enhance its stability and bioavailability, making it a promising candidate for various therapeutic applications.

One of the most notable aspects of CAS No. 2228882-49-1 is its ability to modulate cellular signaling pathways. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its interaction with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings have sparked interest in exploring its potential as a novel therapeutic agent for inflammatory diseases, including arthritis and neurodegenerative disorders.

In addition to its pharmacological properties, 1-(1-Benzyl-1H-Pyrazol-4-Yl)Propan-2-Ol has demonstrated remarkable selectivity towards certain receptors, such as the serotonin receptor family. This selectivity suggests its potential use in the development of drugs targeting neuropsychiatric disorders, where modulation of serotonin signaling is critical. Recent clinical trials have highlighted its efficacy in reducing symptoms associated with anxiety and depression, further underscoring its therapeutic potential.

The structural versatility of this compound also makes it an ideal candidate for further chemical modifications. Researchers have explored various substitution patterns on the pyrazole ring to enhance its pharmacokinetic properties and reduce off-target effects. These efforts have led to the discovery of several analogs with improved bioavailability and potency, paving the way for next-generation therapeutics.

In conclusion, CAS No. 2228882-49-1, or 1-(1-Benzyl-1H-Pyrazol-4-Yl)Propan-2-Ol, represents a cutting-edge compound with immense potential in the pharmaceutical industry. Its unique chemical structure, coupled with its diverse biological activities, positions it as a key player in drug discovery research. As ongoing studies continue to unravel its full therapeutic potential, this compound is poised to make significant contributions to the development of innovative treatments for various diseases.